Cas no 898775-68-3 (3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone)
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone is a specialized organic compound featuring a methoxyphenyl and thiomethyl functional group attached to a propiophenone backbone. Its unique structure makes it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the thiomethyl group enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the methoxyphenyl moiety contributes to electronic modulation in target molecules. This compound is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Its versatility and well-defined chemical properties make it a preferred choice for research and industrial applications requiring precise molecular modifications.
898775-68-3 structure
Product Name:3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone
CAS No:898775-68-3
MF:C17H18O2S
MW:286.388623714447
MDL:MFCD03843158
CID:870284
PubChem ID:24725874
Update Time:2025-10-23
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
- 3-(4-METHOXYPHENYL)-2'-THIOMETHYLPROPIOPHENONE
- DTXSID60644267
- AKOS016021590
- MFCD03843158
- 898775-68-3
- 3-(4-Methoxyphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
- 3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone
-
- MDL: MFCD03843158
- Inchi: 1S/C17H18O2S/c1-19-14-10-7-13(8-11-14)9-12-16(18)15-5-3-4-6-17(15)20-2/h3-8,10-11H,9,12H2,1-2H3
- InChI Key: WQRWVHGGQCGEPL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C(CCC1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 286.10275099g/mol
- Monoisotopic Mass: 286.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 444.4°C at 760 mmHg
- Flash Point: 217.9°C
- Refractive Index: 1.595
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M098830-250mg |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 250mg |
$ 440.00 | 2022-06-04 | ||
| TRC | M098830-500mg |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 500mg |
$ 735.00 | 2022-06-04 | ||
| abcr | AB365919-1 g |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone; 97% |
898775-68-3 | 1g |
€685.20 | 2022-03-02 | ||
| Fluorochem | 205895-1g |
3-(4-methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 97% | 1g |
£540.00 | 2021-06-30 | |
| Fluorochem | 205895-2g |
3-(4-methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 97% | 2g |
£1013.00 | 2021-06-30 | |
| Fluorochem | 205895-5g |
3-(4-methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 97% | 5g |
£2025.00 | 2021-06-30 | |
| abcr | AB365919-1g |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone, 97%; . |
898775-68-3 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365919-2g |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone, 97%; . |
898775-68-3 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| Ambeed | A220734-1g |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 95+% | 1g |
$437.0 | 2025-04-15 | |
| A2B Chem LLC | AX77830-1g |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone |
898775-68-3 | 97% | 1g |
$644.00 | 2024-04-19 |
3-(4-Methoxyphenyl)-2'-thiomethylpropiophenone Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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